Cas no 2640949-84-2 (3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole
• CAS No: 2640949-84-2
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 5328232
• Update Time: 2025-05-24

3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole
• 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole

• Inchi： 1S/C11H12ClN3O/c1-8-5-9(3-4-10(8)12)16-6-11-14-13-7-15(11)2/h3-5,7H,6H2,1-2H3
• InChI Key： TYXNRTWRZIWBMS-UHFFFAOYSA-N
• SMILES： N1=CN(C)C(COC2=CC=C(Cl)C(C)=C2)=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 418.1±55.0 °C(Predicted)
• pka: 2.14±0.10(Predicted)

Additional information on 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole

Comprehensive Analysis of 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole (CAS No. 2640949-84-2)

The compound 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole (CAS No. 2640949-84-2) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and the 4-chloro-3-methylphenoxy moiety, make it a promising candidate for various applications. Researchers are increasingly exploring its potential as a bioactive scaffold, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole is its versatility in structure-activity relationship (SAR) studies. The presence of the chloro and methyl substituents on the phenyl ring allows for fine-tuning of electronic and steric properties, which can significantly influence binding affinity and selectivity. This adaptability has led to its investigation in drug discovery programs targeting diseases such as cancer and inflammatory disorders, where modulation of specific biological pathways is crucial.

In the agrochemical sector, 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole has shown potential as a crop protection agent. Its triazole backbone is known to interact with fungal cytochrome P450 enzymes, making it a candidate for fungicide development. With the increasing demand for sustainable agriculture and resistance management, this compound's ability to target specific fungal proteins without harming beneficial organisms is a significant advantage.

The synthesis of 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in green chemistry have also explored eco-friendly synthetic routes, aligning with the global push toward environmentally friendly production methods. Researchers are particularly interested in optimizing yields and reducing waste, which are critical factors for industrial-scale applications.

From a pharmacokinetic perspective, preliminary studies suggest that 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole exhibits favorable metabolic stability and oral bioavailability. These properties are essential for its potential use as a therapeutic agent. Additionally, its lipophilicity can be modulated through structural modifications, enabling targeted delivery to specific tissues or organelles.

The safety profile of 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole is another area of active research. While it is not classified as a hazardous substance, comprehensive toxicological studies are necessary to evaluate its effects on human health and the environment. Regulatory compliance, including REACH and EPA guidelines, will play a pivotal role in its commercialization.

In conclusion, 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole (CAS No. 2640949-84-2) represents a compelling case study in the intersection of chemical innovation and practical applications. Its dual potential in pharmaceuticals and agrochemicals, coupled with its adaptable chemistry, positions it as a molecule of significant interest for future research and development.